2-(2,6-Diethylphenyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(2,6-Diethylphenyl)acetic acid” is a chemical compound with the molecular formula C12H16O2 . It is also known as ibuprofen, a nonsteroidal anti-inflammatory drug (NSAID) commonly used for its analgesic, antipyretic, and anti-inflammatory effects.
Synthesis Analysis
The synthesis of “this compound” involves a multi-stage process. The process includes reacting 2,6-dialkyl bromobenzenes with magnesium, a formamide, an acid, hydrogenation of the benzaldehyde obtained, activation of the benzyl alcohol obtained, cyanation of the activated benzyl alcohol, and saponification of the resulting nitrile .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: InChI=1S/C10H12O2/c1-7-4-3-5-8(2)9(7)6-10(11)12/h3-5H,6H2,1-2H3, (H,11,12) and the Canonical SMILES: CC1=C(C(=CC=C1)C)CC(=O)O .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 164.20 g/mol, a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 2, a Rotatable Bond Count of 2, and a Topological Polar Surface Area of 37.3 Ų .Scientific Research Applications
1. Herbicide Metabolism and Carcinogenicity Studies
2-(2,6-Diethylphenyl)acetic acid is a key intermediate in the metabolic activation pathway of chloroacetamide herbicides like alachlor and butachlor, leading to the formation of potentially carcinogenic compounds. Studies demonstrate the metabolic transformation of these herbicides into this compound and subsequent metabolites, indicating a complex interaction with DNA and carcinogenicity in various species (Coleman et al., 2000).
2. Synthesis of Novel Derivatives for Antimicrobial Activity
Research has been conducted on the synthesis of novel derivatives of related compounds like 2-(4-formyl-2-methoxyphenoxy) acetic acid. These derivatives demonstrate significant antimicrobial activities against various microbial strains, highlighting the potential of this class of compounds in developing new antimicrobial agents (Noolvi et al., 2016).
3. Study of Organotin Derivatives for Biological Applications
Organotin compounds of related acids, such as 2-(2,6-dichlorophenyl)aminophenylacetic acid, have been synthesized and characterized. These compounds show antibacterial and antifungal activities, suggesting their importance in the development of new pharmaceuticals and biological agents (Bhatti et al., 2000).
4. Catalytic Oxidation Research
Research into the catalytic oxidation of related compounds, like 2,6-diethylnaphthalene, provides insights into the reaction mechanisms and optimum conditions for the formation of carboxylic acids. This knowledge is crucial in industrial processes and chemical synthesis (Kamiya et al., 1995).
5. Investigation of Soil Reception and Activity of Herbicides
Studies involving compounds such as this compound help understand the interaction of herbicides with soil and crops. These studies are essential for agricultural science and environmental protection (Banks & Robinson, 1986).
Safety and Hazards
Mechanism of Action
Pharmacokinetics
The pharmacokinetics of NSAIDs like 2-(2,6-Diethylphenyl)acetic acid is best described by the LADME model, which describes the Liberation, Absorption, Distribution, Metabolism, and Elimination of a drug . The compound is well absorbed from the gastrointestinal tract and is widely distributed throughout the body. It is metabolized in the liver and eliminated primarily through the kidneys .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of food in the stomach can slow the absorption of the drug, thereby delaying its onset of action. Additionally, factors such as the user’s age, liver function, and kidney function can affect the metabolism and elimination of the drug, potentially requiring dosage adjustments .
properties
IUPAC Name |
2-(2,6-diethylphenyl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-3-9-6-5-7-10(4-2)11(9)8-12(13)14/h5-7H,3-4,8H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHLSPGZTNBGBID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100256-33-5 |
Source
|
Record name | 2-(2,6-diethylphenyl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.